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Compound of Interest

Compound Name: 4-Ethoxy-2-butanol
CAS No.: 53892-34-5
Cat. No.: B13255081

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Ethoxy-2-butanol, a secondary
alcohol and ether with potential applications in various scientific fields. This document collates
available data on its chemical and physical properties, synthesis, and potential biological
relevance, offering a valuable resource for researchers and professionals in drug development
and chemical synthesis.

Chemical and Physical Properties

4-Ethoxy-2-butanol, also known as 4-ethoxybutan-2-ol, is an organic compound with the
molecular formula C6H1402 and a molecular weight of 118.17 g/mol .[1] Its unique structure,
featuring both a hydroxyl and an ether functional group, imparts specific chemical and physical
characteristics. While experimental data is limited, computed properties provide valuable
insights.

Table 1: Physicochemical Properties of 4-Ethoxy-2-butanol

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b13255081#bc-rfq
https://www.benchchem.com/product/b13255081/docs?utm_src=pdf-body#in-depth-technical-guide-4-ethoxy-2-butanol
https://www.benchchem.com/product/b13255081/docs?utm_src=pdf-body#in-depth-technical-guide-4-ethoxy-2-butanol
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethoxy-2-butanol
https://www.benchchem.com/product/b13255081/docs?utm_src=pdf-body#in-depth-technical-guide-4-ethoxy-2-butanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13255081?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula C6H1402 PubChem[1]
Molecular Weight 118.17 g/mol PubChem[1]
CAS Number 53892-34-5 MolPort[2]
IUPAC Name 4-ethoxybutan-2-ol PubChem[1]

4-Ethoxy-2-butanol, 2-ethoxy
Synonyms PubChem[1]
ethyl ethanol

Canonical SMILES Ccoccc(c)o MolPort[2]
XLogP3-AA (Computed) 0.6 PubChem[1]
Hydrogen Bond Donor Count
PubChem[1]

(Computed)
Hydrogen Bond Acceptor

2 PubChem[1]
Count (Computed)
Rotatable Bond Count

4 PubChem[1]
(Computed)
Exact Mass (Computed) 118.099379685 Da PubChem[1]
Topological Polar Surface Area

29.5 A2 PubChem[1]
(Computed)
Heavy Atom Count

8 PubChem[1]

(Computed)

Synthesis of 4-Ethoxy-2-butanol

Several synthetic routes have been proposed for the preparation of 4-Ethoxy-2-butanol.
These methods leverage fundamental organic reactions to construct the target molecule.

Williamson Ether Synthesis

This is a classical and versatile method for preparing ethers. In the context of 4-Ethoxy-2-
butanol, this would involve the reaction of a butanol derivative with an ethylating agent.
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Workflow: Williamson Ether Synthesis for 4-Ethoxy-2-butanol
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Caption: Williamson Ether Synthesis of 4-Ethoxy-2-butanol.
Experimental Protocol (Proposed):

e Preparation: To a solution of butane-1,3-diol (1 equivalent) in an anhydrous aprotic solvent
such as tetrahydrofuran (THF), add a strong base like sodium hydride (NaH) (1.1
equivalents) portion-wise at 0 °C under an inert atmosphere.

e Reaction: Allow the mixture to stir at room temperature for 30 minutes to ensure complete

formation of the alkoxide.

o Addition of Ethylating Agent: Cool the reaction mixture back to 0 °C and add an ethylating
agent, such as ethyl iodide (1.1 equivalents), dropwise.

o Workup: After the reaction is complete (monitored by TLC), quench the reaction by the slow
addition of water. Extract the aqueous layer with a suitable organic solvent (e.g., diethyl
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ether).

 Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure. The crude product can be purified by column
chromatography on silica gel.

Ring-Opening of an Epoxide

An alternative approach involves the nucleophilic ring-opening of an epoxide.

Workflow: Epoxide Ring-Opening for 4-Ethoxy-2-butanol Synthesis
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Caption: Synthesis of 4-Ethoxy-2-butanol via Epoxide Ring-Opening.
Experimental Protocol (Proposed):

e Preparation: Dissolve 2-methyloxirane (1 equivalent) in a large excess of ethanol, which acts
as both the solvent and the nucleophile.
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o Catalysis: Add a catalytic amount of a strong acid (e.g., H2SOa) or a strong base (e.g.,
NaOEt) to the solution.

» Reaction: Stir the reaction mixture at room temperature until the starting material is
consumed (monitored by GC-MS).

o Workup: Neutralize the catalyst with a suitable quenching agent (e.g., a saturated solution of
NaHCO:s for an acid catalyst or a dilute HCI solution for a base catalyst).

 Purification: Remove the excess ethanol under reduced pressure. Extract the residue with an
organic solvent, dry the organic layer, and concentrate. The final product can be purified by
distillation.

Biological Activity and Toxicological Profile

Currently, there is a significant lack of published data specifically detailing the biological activity,
pharmacological effects, or toxicological profile of 4-Ethoxy-2-butanol. However, based on its
structural similarity to other short-chain glycol ethers, some general toxicological properties can
be inferred.

Glycol ethers, as a class of chemicals, are known to be absorbed through inhalation, ingestion,
and dermal contact.[3] Their metabolism often occurs via alcohol dehydrogenase, leading to
the formation of potentially toxic metabolites.[3] Short-chain ethylene glycol ethers, for
instance, have been associated with hematological effects and reproductive toxicity.[4][5] It is
important to note that these are general characteristics of the chemical class, and specific
toxicological studies on 4-Ethoxy-2-butanol are required to ascertain its specific safety profile.

Given the absence of specific data, any research involving 4-Ethoxy-2-butanol should be
conducted with appropriate safety precautions, including the use of personal protective
equipment and adequate ventilation.

Logical Relationship: General Glycol Ether Toxicity
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Caption: General Toxicological Pathway for Glycol Ethers.

Applications in Research and Drug Development

While specific applications of 4-Ethoxy-2-butanol in drug development are not documented, its
bifunctional nature as both an alcohol and an ether suggests its potential as a versatile building
block in organic synthesis. The hydroxyl group can be a handle for further functionalization or
for forming esters and other derivatives. The ether linkage provides a stable, relatively inert
spacer in more complex molecules.

In the context of drug discovery, molecules with such characteristics can be valuable as
scaffolds or intermediates in the synthesis of novel therapeutic agents. The balance of
hydrophilic (hydroxyl) and lipophilic (ethoxy and butyl groups) character may also be of interest
in designing molecules with specific pharmacokinetic properties.
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Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 4-Ethoxy-2-butanol.
While a comprehensive set of experimental spectra is not readily available in the public
domain, predicted and some experimental data for related compounds can be found in
databases like PubChem.[1]

Expected Spectroscopic Features:

e 1H NMR: Signals corresponding to the ethoxy group (a triplet and a quartet), the protons on
the butanol backbone, and a broad signal for the hydroxyl proton.

e 13C NMR: Six distinct carbon signals corresponding to the six carbon atoms in the molecule.

¢ IR Spectroscopy: A broad absorption band in the region of 3200-3600 cm~1 characteristic of
the O-H stretching of the alcohol, and C-O stretching bands for the ether and alcohol
functionalities.

e Mass Spectrometry: The molecular ion peak at m/z 118, along with characteristic
fragmentation patterns.

Conclusion

4-Ethoxy-2-butanol is a chemical compound with potential utility in synthetic chemistry. This
guide has summarized the currently available information on its properties, synthesis, and
potential biological relevance. The significant gaps in experimental data, particularly concerning
its biological activity and toxicology, highlight the need for further research to fully characterize
this molecule and explore its potential applications in a safe and informed manner.
Researchers and drug development professionals are encouraged to use this guide as a
foundational resource and to contribute to the body of knowledge on this and related
compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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